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Compound of Interest

Compound Name: Biotinoyl tripeptide-1

Cat. No.: B1667285 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

research materials like Biotinoyl tripeptide-1 is paramount for both personal safety and

experimental integrity. This document provides immediate, essential safety, and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

Biotinoyl tripeptide-1 in a laboratory setting.

Hazard Identification and Safety Precautions
Biotinoyl tripeptide-1 is a synthetic peptide used in research. While some safety data sheets

(SDS) classify the substance as not hazardous according to the Globally Harmonized System

(GHS), others indicate potential hazards. It is prudent to handle this material with care,

assuming it may be harmful if swallowed and may cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE when handling

Biotinoyl tripeptide-1, compiled from various supplier safety data sheets.
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Protection Type Equipment Specification and Remarks

Eye/Face Protection
Safety goggles with side-

shields

Should conform to EN 166

(EU) or NIOSH (US)

standards.

Hand Protection

Protective, chemical-

impermeable gloves (e.g.,

Nitrile)

Glove material must be

impermeable and resistant to

the product. Always inspect

gloves prior to use and use

proper glove removal

technique.

Skin and Body Protection
Laboratory coat, impervious

clothing

Choose body protection

according to the concentration

and amount of the substance

at the specific workplace.

Respiratory Protection
Not typically required for small

quantities

If dust or aerosols are

generated or if exposure limits

are exceeded, a full-face

respirator may be necessary.

Physical and Chemical Properties
Understanding the physical and chemical properties of Biotinoyl tripeptide-1 is crucial for safe

handling and storage. The following data has been aggregated from multiple sources. Note that

many physical properties are not yet fully determined.
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Property Value

Molecular Formula C₂₄H₃₈N₈O₆S

Molecular Weight 566.7 g/mol [1]

Appearance White to off-white solid powder

Solubility DMSO: ~5 mg/mLPBS (pH 7.2): ~10 mg/mL[2]

Storage Temperature
Long-term: -20°C[2][3] or -80°CShort-term: 2-

8°C[4]

Stability ≥4 years at -20°C[2]

Boiling Point Undetermined

Melting Point Undetermined

Density Undetermined

Operational Plans: Handling and Storage
Proper operational procedures are critical to maintain the quality of the peptide and ensure a

safe laboratory environment.

Storage
Lyophilized Powder: Upon receipt, store the lyophilized powder at -20°C or -80°C for long-

term stability.[2][3] It is stable for at least four years when stored at -20°C.[2]

Solutions:

DMSO Stock Solutions: Can be stored at -20°C for several months.

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one

day.[2]

General Storage Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep the

container tightly closed and protected from light and heat.[5]
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Handling
Handle in a well-ventilated area or under a fume hood to avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes by wearing the appropriate PPE.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Experimental Protocols
This section provides a detailed methodology for the preparation of stock solutions and a

general workflow for in vitro studies, a common application for this peptide.

Preparation of Stock Solutions
Biotinoyl tripeptide-1 is typically supplied as a solid. Stock solutions can be prepared as

follows:

Solvent Selection:

For organic stock solutions, use dimethyl sulfoxide (DMSO). Biotinoyl tripeptide-1 is

soluble in DMSO at approximately 5 mg/mL.[2]

For aqueous, organic solvent-free solutions, use a buffer such as PBS (pH 7.2). The

solubility in PBS is approximately 10 mg/mL.[2]

Preparation Steps:

1. Equilibrate the vial of Biotinoyl tripeptide-1 to room temperature before opening.

2. Aseptically add the desired volume of solvent (e.g., DMSO or PBS) to the vial to achieve

the target concentration. To increase solubility, the tube can be warmed to 37°C and

sonicated.

3. If using an organic solvent, purge the vial with an inert gas (e.g., nitrogen or argon) before

sealing to enhance stability.

4. For cell-based assays, further dilute the stock solution into aqueous buffers or isotonic

saline to ensure the residual amount of organic solvent is insignificant, as solvents can
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have physiological effects at low concentrations.[2]

5. For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated

freeze-thaw cycles.

Experimental Workflow: In Vitro Hair Follicle Cell
Proliferation Assay
This workflow outlines the key steps for assessing the effect of Biotinoyl tripeptide-1 on the

proliferation of human hair dermal papilla cells (HHDPCs), a common research application.
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Preparation

Experiment

Analysis

1. Culture HHDPCs
in appropriate medium

2. Prepare Biotinoyl Tripeptide-1
stock solution (e.g., in DMSO)

3. Prepare working solutions
(e.g., 2-5 ppm in culture medium)

4. Seed HHDPCs
in multi-well plates

5. Treat cells with working
solutions and controls

6. Incubate for a
defined period (e.g., 72h)

7. Perform proliferation assay
(e.g., MTT, BrdU)

8. Measure absorbance
or fluorescence

9. Analyze data and
compare with controls

Click to download full resolution via product page

A typical workflow for an in-vitro cell proliferation assay.
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Mechanism of Action: Signaling Pathway
Biotinoyl tripeptide-1 is known to promote hair health by stimulating the production of

extracellular matrix (ECM) proteins, which strengthens the anchoring of the hair follicle in the

scalp. It is a derivative of the matrikine peptide Gly-His-Lys (GHK). The diagram below

illustrates its proposed signaling pathway.

Dermal / Epidermal Cell

Intracellular Signaling

Extracellular Matrix (ECM) Synthesis

Biotinoyl Tripeptide-1

Cell Surface Receptors

TGF-β Pathway Other Pathways
(e.g., Integrin signaling)

Upregulation of Gene Expression

Collagen IV Laminin 5

Improved Hair Follicle Anchoring
& Keratinocyte Proliferation
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Proposed signaling pathway for Biotinoyl Tripeptide-1.
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First Aid Measures
After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Consult a

doctor if complaints persist.

After Skin Contact: Immediately wash off with soap and plenty of water. Take off

contaminated clothing. Consult a doctor if irritation occurs.

After Eye Contact: Rinse opened eye for several minutes under running water. Remove

contact lenses if present and easy to do. Consult a doctor.

After Swallowing: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Accidental Release Measures
Personal Precautions: Wear full personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, water courses, or the soil.

Methods for Cleaning Up: Pick up mechanically or absorb with inert material (e.g., diatomite,

universal binders). Keep in suitable, closed containers for disposal. Decontaminate surfaces

with a suitable cleaning agent.

Disposal Plan
Product Disposal: Dispose of unused product in accordance with all applicable federal, state,

and local environmental regulations. It should be handled as hazardous waste and sent to an

approved waste disposal facility.

Contaminated Packaging: Dispose of contaminated packaging as unused product. Do not re-

use empty containers.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate Biotinoyl tripeptide-1 into their experimental workflows, fostering a secure and

productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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